2-(cyclopentyloxy)-N-ethyl-N-(o-tolyl)isonicotinamide
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Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the isonicotinamide group, the introduction of the ethyl group, and the attachment of the cyclopentyl and o-tolyl groups. The exact methods would depend on the specific reactions used .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement and bonding of its constituent groups. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure.Chemical Reactions Analysis
The reactivity of this compound would depend on its structure and the functional groups present. For example, the isonicotinamide group might be involved in hydrogen bonding, while the o-tolyl group might participate in aromatic reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on its molecular structure. Techniques such as infrared spectroscopy could be used to analyze these properties.Scientific Research Applications
Chemical Synthesis and Molecular Structure
Recent research has illustrated the compound's relevance in the synthesis of complex molecular structures. A study highlighted the cyclization of isonicotinamides, including derivatives similar to 2-(cyclopentyloxy)-N-ethyl-N-(o-tolyl)isonicotinamide, induced by electrophiles to yield spirocyclic and doubly spirocyclic compounds where both nucleophilic and electrophilic heterocycles undergo dearomatisation, showcasing the compound's potential in creating novel molecular architectures (H. Brice & J. Clayden, 2009).
Supramolecular Chemistry and Co-crystal Formation
The compound's application extends to supramolecular chemistry, where it serves as a reagent in co-crystallization processes. For instance, isonicotinamide, a related compound, has been utilized to co-crystallize with cyclic carboxylic acids to produce co-crystal structures with unique properties, such as high Z′ values and phase transitions, indicative of the diverse supramolecular structures achievable with compounds in this chemical class (A. Lemmerer & M. Fernandes, 2012).
Material Science and Electronics
Moreover, derivatives of isonicotinamide have shown promise in material science, particularly in the development of organic solar cells. A specific study synthesized carbon-11-labeled isonicotinamides as potential PET agents for imaging GSK-3 enzyme in Alzheimer's disease, illustrating the compound's potential in biomedical imaging and diagnosis, which could be extrapolated to similar uses for this compound in exploring its electronic and photovoltaic properties (Mingzhang Gao, Min Wang, & Q. Zheng, 2017).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-cyclopentyloxy-N-ethyl-N-(2-methylphenyl)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O2/c1-3-22(18-11-7-4-8-15(18)2)20(23)16-12-13-21-19(14-16)24-17-9-5-6-10-17/h4,7-8,11-14,17H,3,5-6,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFCFHFBFRPWHAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1C)C(=O)C2=CC(=NC=C2)OC3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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